Cas no 2172057-89-3 (5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide)
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide
- EN300-1596694
- 2172057-89-3
-
- Inchi: 1S/C12H20N4OS/c1-2-17-8-4-7-16-11(9-5-3-6-9)10(12(13)18)14-15-16/h9H,2-8H2,1H3,(H2,13,18)
- InChI Key: BVDBLEZMRVEREG-UHFFFAOYSA-N
- SMILES: S=C(C1=C(C2CCC2)N(CCCOCC)N=N1)N
Computed Properties
- Exact Mass: 268.13578245g/mol
- Monoisotopic Mass: 268.13578245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 98Ų
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1596694-0.05g |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide |
2172057-89-3 | 0.05g |
$1344.0 | 2023-06-04 | ||
| Enamine | EN300-1596694-0.1g |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide |
2172057-89-3 | 0.1g |
$1408.0 | 2023-06-04 | ||
| Enamine | EN300-1596694-0.25g |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide |
2172057-89-3 | 0.25g |
$1472.0 | 2023-06-04 | ||
| Enamine | EN300-1596694-0.5g |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide |
2172057-89-3 | 0.5g |
$1536.0 | 2023-06-04 | ||
| Enamine | EN300-1596694-1.0g |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide |
2172057-89-3 | 1g |
$1599.0 | 2023-06-04 | ||
| Enamine | EN300-1596694-2.5g |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide |
2172057-89-3 | 2.5g |
$3136.0 | 2023-06-04 | ||
| Enamine | EN300-1596694-5.0g |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide |
2172057-89-3 | 5g |
$4641.0 | 2023-06-04 | ||
| Enamine | EN300-1596694-10.0g |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide |
2172057-89-3 | 10g |
$6882.0 | 2023-06-04 | ||
| Enamine | EN300-1596694-50mg |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide |
2172057-89-3 | 50mg |
$1344.0 | 2023-09-23 | ||
| Enamine | EN300-1596694-100mg |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide |
2172057-89-3 | 100mg |
$1408.0 | 2023-09-23 |
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide
Introduction to 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172057-89-3)
5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide, identified by its Chemical Abstracts Service (CAS) number 2172057-89-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a cyclobutyl group and an ethoxypropyl side chain in its molecular framework contributes to its unique chemical properties and potential applications in drug development.
The molecular structure of 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide incorporates a triazole ring, which is a five-membered aromatic ring containing three nitrogen atoms. This motif is highly versatile and is commonly found in numerous bioactive molecules, including antifungal, antiviral, and anticancer agents. The incorporation of a sulfur-containing amide group at the 4-position further enhances its reactivity and potential for further chemical modification.
One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Recent studies have highlighted the importance of triazole derivatives in addressing various diseases due to their ability to interact with biological targets in multiple ways. The cyclobutyl substituent not only imparts steric hindrance but also influences the electronic properties of the molecule, making it an attractive candidate for structure-activity relationship (SAR) studies.
In the context of contemporary pharmaceutical research, 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide has been investigated for its pharmacological potential. Preliminary in vitro studies suggest that this compound exhibits promising activity against certain enzymatic targets associated with inflammation and infection. The ethoxypropyl group, in particular, has been shown to enhance solubility and bioavailability, which are critical factors in drug design.
The synthesis of 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide involves multi-step organic transformations that showcase the synthetic prowess required to construct complex heterocyclic systems. Key synthetic strategies include cyclization reactions to form the triazole core, followed by functional group transformations to introduce the cyclobutyl and ethoxypropyl moieties. These synthetic routes highlight the intersection of organic chemistry and medicinal chemistry in developing novel bioactive compounds.
Advances in computational chemistry have further facilitated the study of 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide by enabling high-throughput virtual screening and molecular docking studies. These computational approaches allow researchers to predict binding affinities and interactions with biological targets, thereby accelerating the drug discovery process. The integration of experimental data with computational insights provides a robust framework for evaluating the potential therapeutic applications of this compound.
From a medicinal chemistry perspective, the structural features of 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide offer several advantages for drug development. The triazole ring serves as a scaffold for further derivatization, allowing chemists to explore diverse chemical space. Additionally, the presence of both hydrophobic (cyclobutyl) and hydrophilic (ethoxypropyl) regions enhances its solubility profile, making it more suitable for formulation into pharmaceutical products.
Recent breakthroughs in understanding enzyme mechanisms have provided new insights into how 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide may interact with disease-causing targets. For instance, studies have demonstrated its ability to modulate certain kinases involved in cancer progression. By inhibiting these kinases, the compound may disrupt signaling pathways that contribute to tumor growth and metastasis.
The role of sulfonamides in medicinal chemistry cannot be overstated. The carbothioamide group in 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide adds another layer of functionality that can be exploited for designing drugs with enhanced potency and selectivity. Sulfonamides are known for their ability to form stable hydrogen bonds with biological targets, which can improve binding affinity and pharmacological activity.
In conclusion,5-cyclobutul - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - - - - - 2172057---89--- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---
2172057-89-3 (5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)